Cas no 53591-80-3 ([1,1'-Biphenyl]-4-aceticacid, 2',4'-difluoro-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, 2',4'-difluoro-
• CAS No: 53591-80-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD00871959
• CID: 373884
• PubChem ID: 162730
• Update Time: 2025-10-30

[1,1'-Biphenyl]-4-aceticacid, 2',4'-difluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 2',4'-difluoro-
• (2',4'-Difluoro-4-biphenylyl)acetic acid
• 2',4'-difluorobiphenyl-4-acetic acid
• (2',4'-Difluorobiphenyl-4-yl)acetic acid
• 2',4'-Difluoro-biphenyl-4-acetic acid
• 2-(2',4'-difluorobiphenyl-4-yl)-acetic acid
• DTXSID90201807
• 53591-80-3
• Vufb-17203
• SCHEMBL11466357
• (1,1'-Biphenyl)-4-acetic acid, 2',4'-difluoro-
• AKOS022337449
• 2-[4-(2,4-difluorophenyl)phenyl]acetic acid
• AB92538
• (2',4'-DIFLUORO(1,1'-BIPHENYL)-4-YL)ACETIC ACID
• Vufb 17203

• MDL： MFCD00871959
• Inchi： 1S/C14H10F2O2/c15-11-5-6-12(13(16)8-11)10-3-1-9(2-4-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
• InChI Key： ALNGFJXTPDCAMM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(CC(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 248.0649
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-aceticacid, 2',4'-difluoro-

Comprehensive Analysis of [1,1'-Biphenyl]-4-acetic acid, 2',4'-difluoro- (CAS No. 53591-80-3)

The compound [1,1'-Biphenyl]-4-acetic acid, 2',4'-difluoro- (CAS No. 53591-80-3) is a fluorinated derivative of biphenyl acetic acid, which has garnered significant attention in pharmaceutical and material science research. Its unique structural properties, characterized by the presence of difluoro substitutions at the 2' and 4' positions, make it a valuable intermediate in the synthesis of advanced organic compounds. Researchers and industries are increasingly exploring its applications due to its potential in enhancing drug efficacy and material performance.

One of the most searched questions regarding [1,1'-Biphenyl]-4-acetic acid, 2',4'-difluoro- revolves around its role in drug discovery. The compound's ability to modulate biological activity through its fluorine atoms has made it a candidate for developing anti-inflammatory and analgesic agents. Recent studies highlight its relevance in targeting enzymes like cyclooxygenase (COX), aligning with the growing demand for precision medicine. This aligns with the broader trend of personalized therapeutics, a hot topic in modern healthcare.

In addition to pharmaceuticals, CAS No. 53591-80-3 is also investigated for its applications in advanced materials. The difluoro groups contribute to improved thermal stability and electronic properties, making it suitable for organic semiconductors and liquid crystal displays (LCDs). With the rise of flexible electronics and green energy solutions, this compound is being explored for its potential in next-generation optoelectronic devices.

Another frequently asked question is about the synthesis methods of [1,1'-Biphenyl]-4-acetic acid, 2',4'-difluoro-. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions, which are favored for their efficiency and scalability. Environmental concerns have also driven interest in green chemistry approaches, such as using recyclable catalysts or solvent-free conditions, to minimize waste and energy consumption.

The compound's safety profile and regulatory status are also common search queries. While 53591-80-3 is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its chemical reactivity. This underscores the importance of sustainable chemical practices, a key focus in today's industrial landscape.

From a commercial perspective, the demand for [1,1'-Biphenyl]-4-acetic acid, 2',4'-difluoro- is expected to grow, particularly in regions with robust pharmaceutical and electronics sectors. Suppliers and manufacturers are increasingly optimizing production processes to meet this demand while adhering to quality standards like Good Manufacturing Practices (GMP).

In summary, CAS No. 53591-80-3 represents a versatile compound with broad applications in drug development and material science. Its unique fluorinated structure and compatibility with modern synthetic techniques position it as a critical component in cutting-edge research. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future technologies.